Cas no 101491-41-2 (Imidodicarbonimidicdiamide, N,N-dipentyl-, hydrochloride (1:1))

• Product Name: Imidodicarbonimidicdiamide, N,N-dipentyl-, hydrochloride (1:1)
• CAS No: 101491-41-2
• MF: C₁₂H₂₇N₅
• MW: 241.3762819767
• CID: 196558
• PubChem ID: 58403
• Update Time: 2025-04-19

Imidodicarbonimidicdiamide, N,N-dipentyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonimidicdiamide, N,N-dipentyl-, hydrochloride (1:1)
• 3-(diaminomethylidene)-1,1-dipentylguanidine,hydrochloride
• BIGUANIDE, 1,1-DIPENTYL-
• DTXSID30906223
• N,N-Dipentyltriimidodicarbonic diamide
• 101491-41-2
• 1,1-Diamylbiguanide
• SCHEMBL2955338
• 1,1-Dipentylbiguanide

• Inchi： 1S/C12H27N5/c1-3-5-7-9-17(10-8-6-4-2)12(15)16-11(13)14/h3-10H2,1-2H3,(H5,13,14,15,16)
• InChI Key： ASLUEXWHMHPYQQ-UHFFFAOYSA-N
• SMILES： N(C(=N)/N=C(\N)/N)(CCCCC)CCCCC

Computed Properties

• Exact Mass: 241.22691
• Monoisotopic Mass: 241.226646
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.5
• XLogP3: 2.3

Experimental Properties

• Density: 1.04
• Boiling Point: 355.9°Cat760mmHg
• Flash Point: 169°C
• Refractive Index: 1.522
• PSA: 91.49
• LogP: 4.17930